N-(6-bromobenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)furan-2-carboxamide hydrochloride

• IUPAC Name: N-(6-bromo-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]furan-2-carboxamide;hydrochloride
• InChI: InChI=1S/C16H16BrN3O2S.ClH/c1-19(2)7-8-20(15(21)13-4-3-9-22-13)16-18-12-6-5-11(17)10-14(12)23-16;/h3-6,9-10H,7-8H2,1-2H3;1H
• InChI Key: XSKBWIVWFKGBQH-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(C1=NC2=C(S1)C=C(C=C2)Br)C(=O)C3=CC=CO3.Cl
• Molecular Formula: C16H17BrClN3O2S
• Molecular Weight: 430.7 g/mol

Description

N-(6-bromobenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)furan-2-carboxamide hydrochloride is a useful research compound. Its molecular formula is C16H17BrClN3O2S and its molecular weight is 430.75. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

The synthesis of compounds related to "N-(6-bromobenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)furan-2-carboxamide hydrochloride" involves complex chemical reactions that yield a variety of heterocyclic compounds with potential applications in medicinal chemistry and material science. Studies have explored the synthesis and reactivity of related furan and thiazole derivatives, demonstrating their versatility in forming electrophilic substitution reactions, such as nitration, bromination, formylation, and acylation (Aleksandrov & El’chaninov, 2017).

Pharmacological Potential

Research on compounds with structural similarities to "N-(6-bromobenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)furan-2-carboxamide hydrochloride" has indicated potential pharmacological applications. For instance, studies have identified compounds exhibiting strong DNA affinities, indicative of their potential as antiprotozoal agents with significant in vitro and in vivo activities against Trypanosoma brucei rhodesiense and Plasmodium falciparum (Ismail et al., 2004). Additionally, derivatives have shown leukotriene B4 inhibitory activity and growth inhibitory activity in cancer cell lines, highlighting their potential in cancer therapy (Kuramoto et al., 2008).